Cas no 83140-94-7 ([3-(1H-Pyrrol-1-yl)phenyl]methanol)
83140-94-7 structure
Product Name:[3-(1H-Pyrrol-1-yl)phenyl]methanol
CAS No:83140-94-7
MF:C11H11NO
MW:173.211142778397
MDL:MFCD03086142
CID:719948
PubChem ID:2776531
Update Time:2025-04-19
[3-(1H-Pyrrol-1-yl)phenyl]methanol Chemical and Physical Properties
Names and Identifiers
-
- [3-(1H-Pyrrol-1-yl)phenyl]methanol
- (3-pyrrol-1-ylphenyl)methanol
- 3-(1H-PYRROL-1-YL)PHENYL]METHANOL
- Benzenemethanol,3-(1H-pyrrol-1-yl)-
- (3-pyrrolylphenyl)methan-1-ol
- 3-(1-pyrrolyl)benzyl alcohol
- 3-(pyrrol-1-yl)phenylmethanol
- 3-pyrrol-1-ylbenzyl alcohol
- AKOS006228830
- 3-(pyrrol- 1-yl)phenylmethanol
- DTXSID90380161
- CS-0317138
- 83140-94-7
- 3-(1H-pyrrol-1-yl)phenylmethanol
- FT-0605410
- J-501070
- SCHEMBL1508370
- QQXDXYAGEXWXQU-UHFFFAOYSA-N
- MFCD03086142
- AS-8221
- (3-(1H-pyrrol-1-yl)phenyl)methanol
- SB62197
- [3-(pyrrol-1-yl)phenyl]methanol
- DB-004713
-
- MDL: MFCD03086142
- Inchi: 1S/C11H11NO/c13-9-10-4-3-5-11(8-10)12-6-1-2-7-12/h1-8,13H,9H2
- InChI Key: QQXDXYAGEXWXQU-UHFFFAOYSA-N
- SMILES: OCC1C=CC=C(C=1)N1C=CC=C1
Computed Properties
- Exact Mass: 173.08400
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 25.2Ų
Experimental Properties
- Density: 1.07
- Melting Point: 70 °C
- Boiling Point: 334.7°C at 760 mmHg
- Flash Point: 156.2°C
- Refractive Index: 1.573
- PSA: 25.16000
- LogP: 1.96960
[3-(1H-Pyrrol-1-yl)phenyl]methanol Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
[3-(1H-Pyrrol-1-yl)phenyl]methanol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
[3-(1H-Pyrrol-1-yl)phenyl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM525908-1g |
(3-(1H-Pyrrol-1-yl)phenyl)methanol |
83140-94-7 | 97% | 1g |
$*** | 2023-03-30 | |
| Apollo Scientific | OR23351-1g |
[3-(1H-Pyrrol-1-yl)phenyl]methanol |
83140-94-7 | 1g |
£58.00 | 2025-02-19 | ||
| abcr | AB149260-1 g |
[3-(1H-Pyrrol-1-yl)phenyl]methanol; 95% |
83140-94-7 | 1g |
€221.00 | 2023-06-23 | ||
| abcr | AB149260-1g |
[3-(1H-Pyrrol-1-yl)phenyl]methanol, 95%; . |
83140-94-7 | 95% | 1g |
€231.20 | 2025-04-16 | |
| abcr | AB149260-5g |
[3-(1H-Pyrrol-1-yl)phenyl]methanol, 95%; . |
83140-94-7 | 95% | 5g |
€452.00 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1387808-1g |
(3-(1H-pyrrol-1-yl)phenyl)methanol |
83140-94-7 | 97% | 1g |
¥949.00 | 2024-07-28 | |
| Ambeed | A468656-1g |
(3-(1H-Pyrrol-1-yl)phenyl)methanol |
83140-94-7 | 97% | 1g |
$158.0 | 2025-04-16 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_518090-1g |
[3-(1H-pyrrol-1-yl)phenyl]methanol |
83140-94-7 | nan | 1g |
¥3520.00 | 2025-04-12 |
[3-(1H-Pyrrol-1-yl)phenyl]methanol Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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